3-fluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H12FN3O4/c1-24-13-7-3-4-10-9-14(25-15(10)13)17-21-22-18(26-17)20-16(23)11-5-2-6-12(19)8-11/h2-9H,1H3,(H,20,22,23)
• InChI Key: HMEJSJQUAFTWJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C18H12FN3O4
• Molecular Weight: 353.3 g/mol

Description

3-fluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide family and contains a unique combination of chemical groups that make it an interesting subject for research.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran compounds, which include the compound , have shown strong anti-tumor activities. .

Antibacterial Activity

. .

Anti-Oxidative Activity

. This makes them potential candidates for the development of new antioxidants.

Anti-Viral Activity

. .

Anti-Inflammatory Activity

. It’s possible that benzofuran derivatives may also have similar properties.

Antidiabetic Activity

. Given the structural similarities between indole and benzofuran derivatives, it’s plausible that benzofuran derivatives may also exhibit antidiabetic properties.

Antimalarial Activity

. Benzofuran derivatives, due to their structural similarities with indole derivatives, may also have potential as antimalarial agents.

Anticholinesterase Activity

. This suggests that benzofuran derivatives may also have potential in the treatment of diseases like Alzheimer’s, where cholinesterase inhibitors are commonly used.